Cas no 957010-46-7 (1-methyl-4-[5-methyl-4-(2-piperidinoethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine)

• Product Name: 1-methyl-4-[5-methyl-4-(2-piperidinoethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine
• CAS No: 957010-46-7
• MF: C₁₄H₂₃N₇
• MW: 289.379321336746
• CID: 6781849
• PubChem ID: 1485526
• Update Time: 2025-07-11

1-methyl-4-[5-methyl-4-(2-piperidinoethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[5-methyl-4-(2-piperidinoethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine
• 2-methyl-4-[5-methyl-4-(2-piperidin-1-ylethyl)-1,2,4-triazol-3-yl]pyrazol-3-amine
• 1-methyl-4-{5-methyl-4-[2-(piperidin-1-yl)ethyl]-4H-1,2,4-triazol-3-yl}-1H-pyrazol-5-amine
• 1-Methyl-4-[5-methyl-4-[2-(1-piperidinyl)ethyl]-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine
• 7T-0316
• 1-Methyl-4-(5-methyl-4-(2-(piperidin-1-yl)ethyl)-4H-1,2,4-triazol-3-yl)-1H-pyrazol-5-amine
• 957010-46-7
• AKOS005099912
• DTXSID101123000

• Inchi： 1S/C14H23N7/c1-11-17-18-14(12-10-16-19(2)13(12)15)21(11)9-8-20-6-4-3-5-7-20/h10H,3-9,15H2,1-2H3
• InChI Key： YYBBNNUFOJBHDU-UHFFFAOYSA-N
• SMILES： N1(CCN2C(C)=NN=C2C2C=NN(C)C=2N)CCCCC1

Computed Properties

• Exact Mass: 289.20149376g/mol
• Monoisotopic Mass: 289.20149376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8Ų